Cas no 2580250-98-0 (3-(1-{[(Benzyloxy)carbonyl]amino}cyclobutyl)prop-2-ynoic acid)

• Product Name: 3-(1-{[(Benzyloxy)carbonyl]amino}cyclobutyl)prop-2-ynoic acid
• CAS No: 2580250-98-0
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• CID: 6135643
• PubChem ID: 165893494
• Update Time: 2025-05-19

3-(1-{[(Benzyloxy)carbonyl]amino}cyclobutyl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2580250-98-0
• 3-(1-{[(benzyloxy)carbonyl]amino}cyclobutyl)prop-2-ynoic acid
• EN300-27727448
• 3-(1-{[(Benzyloxy)carbonyl]amino}cyclobutyl)prop-2-ynoic acid

• Inchi： 1S/C15H15NO4/c17-13(18)7-10-15(8-4-9-15)16-14(19)20-11-12-5-2-1-3-6-12/h1-3,5-6H,4,8-9,11H2,(H,16,19)(H,17,18)
• InChI Key： SYVRDHUUFUUKCM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(C#CC(=O)O)CCC1)=O

Computed Properties

• Exact Mass: 273.10010796g/mol
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-(1-{[(Benzyloxy)carbonyl]amino}cyclobutyl)prop-2-ynoic acid

3-(1-{[(Benzyloxy)carbonyl]amino}cyclobutyl)prop-2-ynoic Acid: A Comprehensive Overview

The compound with CAS number 2580250-98-0, known as 3-(1-{[(Benzyloxy)carbonyl]amino}cyclobutyl)prop-2-ynoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and drug discovery. This compound is characterized by its unique structure, which includes a cyclobutane ring, a benzyloxycarbonyl (Cbz) group, and an alkyne moiety. The combination of these structural elements makes it a valuable tool for exploring various chemical reactions and biological activities.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Its cyclobutane ring, a four-membered carbon ring, is known for its strain and reactivity, making it an interesting target for synthetic transformations. The benzyloxycarbonyl (Cbz) group, a common protecting group in peptide synthesis, adds versatility to the molecule. This group can be easily introduced or removed under specific conditions, enabling precise control over the reactivity of the compound during synthesis.

The alkyne moiety in the structure of 3-(1-{[(Benzyloxy)carbonyl]amino}cyclobutyl)prop-2-ynoic acid further enhances its utility. Alkynes are known for their ability to participate in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). This property makes the compound a promising candidate for constructing complex molecules with high precision. Recent research has demonstrated that such compounds can be used as building blocks for creating bioactive molecules with potential applications in treating diseases like cancer and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a variety of methods. One common approach involves the coupling of an alkyne with a cyclobutane derivative in the presence of appropriate catalysts. The benzyloxycarbonyl group can be introduced via standard protecting group chemistry techniques. Researchers have also explored the use of transition metal catalysts to facilitate these reactions, leading to more efficient and selective syntheses.

From a biological standpoint, 3-(1-{[(Benzyloxy)carbonyl]amino}cyclobutyl)prop-2-ynoic acid has shown intriguing properties. Studies have indicated that its cyclobutane ring can influence the molecule's pharmacokinetics and bioavailability. The presence of the alkyne moiety may also contribute to its ability to interact with specific biological targets, such as enzymes or receptors. Recent investigations have focused on evaluating its potential as an inhibitor of certain proteases, which are enzymes involved in various pathological processes.

The versatility of this compound extends to its applications in materials science. Its strained cyclobutane ring and reactive alkyne moiety make it suitable for designing novel materials with unique mechanical or electronic properties. For instance, researchers have explored its use in creating polymers with improved mechanical strength or conductive properties.

In conclusion, 3-(1-{[(Benzyloxy)carbonyl]amino}cyclobutyl)prop-2-ynoic acid is a multifaceted compound with significant potential across multiple disciplines. Its unique structure enables it to serve as a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.